2-[(2,4-Dichlorophenoxy)methyl]-1-ethylbenzimidazole

• IUPAC Name: 2-[(2,4-dichlorophenoxy)methyl]-1-ethylbenzimidazole
• InChI: InChI=1S/C16H14Cl2N2O/c1-2-20-14-6-4-3-5-13(14)19-16(20)10-21-15-8-7-11(17)9-12(15)18/h3-9H,2,10H2,1H3
• InChI Key: BMHNZRXRIRZIRY-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=CC=CC=C2N=C1COC3=C(C=C(C=C3)Cl)Cl
• Molecular Formula: C16H14Cl2N2O
• Molecular Weight: 321.2 g/mol

Description

“2-[(2,4-Dichlorophenoxy)methyl]-1-ethylbenzimidazole” is a chemical compound with the linear formula C14H11Cl3N2O. It is related to other compounds incorporating a 2,4-dichlorophenoxy nucleus.

Synthesis Analysis

The synthesis of compounds incorporating a 2,4-dichlorophenoxy nucleus involves the reaction of 2,4-dichlorophenoxyacetic acid with thiosemicarbazide in the presence of phosphoryl chloride. This is followed by treatment with phenacylbromides leading to the formation of imidazo[2,1-b][1,3,4]thiadiazoles.

Molecular Structure Analysis

The molecular structure of “2-[(2,4-Dichlorophenoxy)methyl]-1-ethylbenzimidazole” is based on the linear formula C14H11Cl3N2O. The molecular weight of this compound is 329.616.

Scientific Research Applications

Agricultural Applications

Polymeric and solid lipid nanoparticles have been developed for the sustained release of carbendazim and tebuconazole, closely related compounds to 2-[(2,4-Dichlorophenoxy)methyl]-1-ethylbenzimidazole, in agricultural applications. These nanoparticles offer advantages such as altered release profiles, targeted delivery, reduced environmental and human toxicity, and enhanced efficacy against fungal diseases in plants (Campos et al., 2015).

Ferroelectric and Antiferroelectric Properties

The imidazole unit, a core component of benzimidazole derivatives, demonstrates unique electrical properties. Research has shown that chains of amphoteric molecules like benzimidazole can be electrically switchable in the crystalline state through proton tautomerization. This leads to high electric polarization at room temperature and suggests potential applications in ferroelectric devices that are lead- and rare-metal-free (Horiuchi et al., 2012).

Material Science

In material science, novel aromatic polyimides have been synthesized using compounds including 2-(4-aminophenoxy)methyl-5-aminobenzimidazole. These polymers exhibit solubility in various organic solvents, thermal stability, and significant specific heat capacity. Such properties make them suitable for high-performance materials used in electronics, aerospace, and other advanced technological applications (Butt et al., 2005).

Antimicrobial Applications

Benzimidazole derivatives, including those structurally related to 2-[(2,4-Dichlorophenoxy)methyl]-1-ethylbenzimidazole, have been synthesized and evaluated for their antimicrobial properties. Some compounds have shown considerable activity against gram-positive and gram-negative bacteria, as well as yeasts. This indicates the potential for benzimidazole derivatives in developing new antimicrobial agents (Fahmy et al., 2001).

Analytical Chemistry

High-performance liquid chromatography (HPLC) methods have been developed to determine the concentration of mebendazole, a compound closely related to 2-[(2,4-Dichlorophenoxy)methyl]-1-ethylbenzimidazole, and its degradation products in pharmaceutical forms. This underscores the importance of benzimidazole derivatives in pharmaceutical analysis and the need for accurate analytical methods to ensure drug stability and efficacy (Al-Kurdi et al., 1999).